![molecular formula C39H75NO8 B3026322 N-[(1S,2R,3E)-1-[(beta-D-galactopyranosyloxy)methyl]-2-hydroxy-3-heptadecen-1-yl]-pentadecanamide CAS No. 112726-51-9](/img/structure/B3026322.png)
N-[(1S,2R,3E)-1-[(beta-D-galactopyranosyloxy)methyl]-2-hydroxy-3-heptadecen-1-yl]-pentadecanamide
Overview
Description
C15 Galactosylceramide is a glycosphingolipid. It contains a galactose moiety attached to a ceramide acylated with pentadecanoic acid.
Scientific Research Applications
Molecular Structure and Synthesis
A cerebroside, closely related structurally to N-[(1S,2R,3E)-1-[(beta-D-galactopyranosyloxy)methyl]-2-hydroxy-3-heptadecen-1-yl]-pentadecanamide, was isolated from the stem bark of Ficus polita Vahl (Moraceae). Characterized as (2R,9Z)-2-hydroxy-N-{(1S,2S,3R,4S)-1-[(β-Dglucopyranosyloxy)methyl]-2,3,4-trihydroxyoctacosan-1-yl}-9-pentadecenamide, it was determined through spectroscopic methods and chemical transformation. This discovery opens pathways for further study of the molecular structures and potential applications of similar compounds (Sandjo et al., 2010).
Asymmetric Synthesis
A method was introduced for the asymmetric synthesis of long-chain polyols, derivatives of pentadeca-1,3,5,7,9,11,13,15-octols, using Sharpless asymmetric dihydroxylation. This technique could potentially be applied to the synthesis of compounds structurally similar to this compound, indicating its relevance in synthetic chemistry and the possibility of creating new compounds with similar structures (Schwenter & Vogel, 2000).
Reductive Ring Opening and Synthesis of C-alpha-galactosides
The reductive oxa ring opening of 7-oxabicyclo[2.2.1]heptan-2-ones was used to generate 3-hydroxycyclohexanone derivatives, which were further applied to the synthesis of C-alpha-D-galactopyranosides. This method showcases the potential in synthesizing complex galactopyranoside structures, which could be structurally and functionally related to this compound (Cossy et al., 1995).
Rifamycin Synthesis Studies
Studies on the synthesis of Rifamycins, particularly the construction of the Rifamycin Ansa Chain Portion, involve complex molecular manipulations. Understanding these synthesis pathways could provide insights into the synthesis or modification of molecules like this compound and its derivatives (Nakata et al., 1980).
Mechanism of Action
Mode of Action
Given its structure, it is likely that it interacts with its targets through a combination of hydrophobic and hydrophilic interactions .
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown. Its structure suggests that it may be involved in lipid metabolism or other pathways involving fatty acids .
Pharmacokinetics
Given its structure, it is likely to be lipophilic and may be absorbed in the gastrointestinal tract .
Action Environment
The action, efficacy, and stability of this compound are likely to be influenced by a variety of environmental factors, including pH, temperature, and the presence of other molecules. More research is needed to understand these influences .
properties
IUPAC Name |
N-[(E,2S,3R)-3-hydroxy-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-4-en-2-yl]pentadecanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C39H75NO8/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-33(42)32(31-47-39-38(46)37(45)36(44)34(30-41)48-39)40-35(43)29-27-25-23-21-19-16-14-12-10-8-6-4-2/h26,28,32-34,36-39,41-42,44-46H,3-25,27,29-31H2,1-2H3,(H,40,43)/b28-26+/t32-,33+,34+,36-,37-,38+,39+/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQMWEOCAOZZDMQ-BLFWNRLGSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCC(=O)NC(COC1C(C(C(C(O1)CO)O)O)O)C(C=CCCCCCCCCCCCCC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCC(=O)N[C@@H](CO[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O)[C@@H](/C=C/CCCCCCCCCCCCC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C39H75NO8 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
686.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.